Cas no 21183-04-0 (13-Nor-1'-isoemetine (8CI))

13-Nor-1'-isoemetine (8CI) Chemical and Physical Properties
Names and Identifiers
-
- 13-Nor-1'-isoemetine (8CI)
-
- Inchi: 1S/C28H38N2O4/c1-17-16-30-9-7-19-13-26(32-3)28(34-5)15-22(19)24(30)11-20(17)10-23-21-14-27(33-4)25(31-2)12-18(21)6-8-29-23/h12-15,17,20,23-24,29H,6-11,16H2,1-5H3/t17-,20-,23-,24-/m0/s1
- InChI Key: IPZZNGMYKYUENZ-IAUHIMIASA-N
- SMILES: C([C@]1([H])NCCC2=CC(OC)=C(OC)C=C12)[C@@H]1[C@H](CN2CCC3C=C(OC)C(OC)=CC=3[C@]2([H])C1)C
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 590.1±50.0 °C(Predicted)
- pka: 8.92±0.40(Predicted)
13-Nor-1'-isoemetine (8CI) Related Literature
-
Hong Bo Wang,Nan Yao,Long Wang,Yu Lin Hu New J. Chem., 2017,41, 10528-10531
-
Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
-
Sherif Ashraf Fahmy,Fortuna Ponte,Iten M. Fawzy,Emilia Sicilia,Hassan Mohamed El-Said Azzazy RSC Adv., 2021,11, 24673-24680
-
Yichao Gu,Xueliang Sun,Bin Wan,Zhuoer Lu,Yanghui Zhang Chem. Commun., 2020,56, 10942-10945
-
Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
Additional information on 13-Nor-1'-isoemetine (8CI)
Introduction to 13-Nor-1'-isoemetine (8CI) and Its Significance in Modern Chemical Research
The compound with the CAS number 21183-04-0, identified as 13-Nor-1'-isoemetine (8CI), represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, belonging to the class of alkaloids, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The systematic name 13-Nor-1'-isoemetine (8CI) provides a precise descriptor of its chemical configuration, which is crucial for understanding its biological activity and synthetic pathways.
13-Nor-1'-isoemetine (8CI) is a derivative of isoemetine, a known alkaloid with demonstrated pharmacological effects. The modification at the 13-position and the presence of the 1'-isoemetic structure contribute to its distinct chemical profile. This compound has been studied for its interaction with biological targets, particularly in the context of developing new therapeutic agents. The structural framework of 13-Nor-1'-isoemetine (8CI) allows for modifications that could enhance its pharmacological properties, making it a valuable scaffold for drug discovery.
In recent years, there has been a surge in research focused on natural product derivatives as sources for novel pharmaceuticals. 13-Nor-1'-isoemetine (8CI), with its origins in plant alkaloids, fits well within this trend. The compound's potential lies in its ability to modulate various biological pathways, which has implications for treating a range of diseases. Current studies are exploring its efficacy in models of neurological disorders, where its structural similarity to known bioactive molecules suggests promising applications.
The synthesis of 13-Nor-1'-isoemetine (8CI) is an intricate process that requires precise control over reaction conditions and reagent selection. Advances in synthetic chemistry have enabled more efficient and scalable production methods, which are essential for both academic research and industrial applications. The development of novel synthetic routes has not only improved yield but also allowed for the introduction of functional groups that enhance the compound's bioactivity.
One of the most compelling aspects of 13-Nor-1'-isoemetine (8CI) is its potential as a lead compound for drug development. Researchers are leveraging computational methods and high-throughput screening to identify derivatives with improved pharmacokinetic profiles. The compound's ability to interact with specific enzymes and receptors makes it a attractive candidate for further optimization. By modifying its structure, scientists aim to develop drugs that are more selective and less toxic.
The role of 13-Nor-1'-isoemetine (8CI) in medicinal chemistry is further underscored by its presence in several preclinical studies. These studies have highlighted its potential as an anti-inflammatory agent and as a modulator of neurotransmitter systems. The compound's interactions with these systems suggest that it could be beneficial in treating conditions such as depression and anxiety. Additionally, its structural features make it a candidate for developing treatments against neurodegenerative diseases like Alzheimer's.
From a regulatory perspective, the production and use of 13-Nor-1'-isoemetine (8CI) must adhere to stringent guidelines to ensure safety and efficacy. Regulatory bodies require comprehensive data on its chemical properties, toxicity, and pharmacological effects before it can be approved for clinical use. The ongoing research aims to provide this data while also exploring new applications for the compound.
The future prospects for 13-Nor-1'-isoemetine (8CI) are bright, given the growing interest in natural product-derived compounds. As research continues, it is likely that new derivatives will be developed with enhanced therapeutic potential. The compound's unique chemical properties make it a versatile tool for scientists working in drug discovery and development. Its role in advancing our understanding of biological processes will undoubtedly contribute to significant breakthroughs in medicine.
21183-04-0 (13-Nor-1'-isoemetine (8CI)) Related Products
- 5231-87-8(diethoxycyclobut-3-ene-1,2-dione)
- 1805236-85-4(6-Bromo-3-chloro-4-(difluoromethyl)-2-methylpyridine)
- 102913-26-8((4Z)-4-(1H-Indol-3-ylmethylene)-2-phenyl-1,3-oxazol-5(4H)-one)
- 1214388-45-0(3'-Fluoro-2-(trifluoromethyl)biphenyl-5-carbonitrile)
- 2229522-53-4(1-(3,3-difluorocyclobutyl)-2,2-dimethylcyclopropylmethanamine)
- 68622-16-2(2-Chloro-5-nitrophenyl isocyanate)
- 842123-93-7(2-[(3-chlorophenyl)methyl]-1,3-dioxolane)
- 1351663-79-0((2E)-N-2-hydroxy-2-(thiophen-2-yl)propyl-3-(thiophen-3-yl)prop-2-enamide)
- 1804937-83-4(2-Cyano-5-ethyl-4-(trifluoromethoxy)benzoic acid)
- 299401-15-3(4-imino-5-(4-methylphenyl)-4,5-dihydro-3H-12-oxa-1,3-diazatetraphen-3-amine)



